Cas no 2228575-06-0 (4-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}oxane-4-carboxylic acid)

• Product name: 4-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}oxane-4-carboxylic acid
• CAS No: 2228575-06-0
• MF: C₁₅H₂₅NO₅
• MW: 299.362704992294
• CID: 6455969
• PubChem ID: 165645169

4-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}oxane-4-carboxylic acid
• 2228575-06-0
• EN300-1903777
• 4-{1-[(tert-butoxy)carbonyl]pyrrolidin-2-yl}oxane-4-carboxylic acid

• Inchi： 1S/C15H25NO5/c1-14(2,3)21-13(19)16-8-4-5-11(16)15(12(17)18)6-9-20-10-7-15/h11H,4-10H2,1-3H3,(H,17,18)
• InChI Key： WVQFVRPBMJGTOK-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(CC1)C1CCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 299.17327290g/mol
• Monoisotopic Mass: 299.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.1Ų
• XLogP3: 1.4

Additional information on 4-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}oxane-4-carboxylic acid

4-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}oxane-4-carboxylic acid: A Comprehensive Overview

The compound 4-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}oxane-4-carboxylic acid, identified by the CAS number 2228575-06-0, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a tert-butoxy group, a pyrrolidine ring, and an oxane moiety. The presence of these functional groups makes it a versatile molecule with diverse reactivity and biological activity.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, esterifications, and cyclizations. Recent advancements in synthetic chemistry have enabled the efficient production of this compound with high purity and yield. Researchers have explored various methodologies to optimize the synthesis process, reducing costs and minimizing environmental impact.

In terms of applications, this compound has shown promising results in the field of drug discovery. Its structure suggests potential interactions with various biological targets, such as enzymes and receptors, making it a valuable candidate for pharmacological studies. Recent studies have highlighted its ability to modulate key cellular pathways involved in diseases like cancer and neurodegenerative disorders.

The structural features of this compound also make it an attractive candidate for materials science applications. The presence of the oxane ring provides rigidity to the molecule, while the tert-butoxy group introduces flexibility. This combination of rigidity and flexibility is advantageous in designing materials with specific mechanical and thermal properties.

From an environmental perspective, researchers have investigated the biodegradability and toxicity of this compound. Preliminary studies indicate that it has low toxicity to aquatic organisms under standard test conditions. However, further research is required to fully understand its environmental impact and develop strategies for safe disposal.

In conclusion, the compound 4-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}oxane-4-carboxylic acid, with CAS number 2228575-06-0, represents a valuable addition to the arsenal of organic compounds available for scientific research and industrial applications. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in future developments across multiple disciplines.